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Compound of Interest

Compound Name: Cyclohexanol, 2-(1-pyrrolidinyl)-

CAS No.: 14909-81-0

Cat. No.: B1143738

Get Quote

Cyclohexanol, 2-(1-pyrrolidinyl)- is a unique bifunctional molecule featuring a cyclohexanol

ring and a pyrrolidine substituent. The pyrrolidine ring is a common scaffold in many biologically

active compounds, valued for its ability to impart basicity and influence molecular conformation.

[1][2][3] The hydroxyl group on the cyclohexyl ring adds a polar, hydrogen-bonding feature.[4]

[5][6] The interplay of these two functional groups dictates the physicochemical properties of

the molecule, which are critical to its potential development as a pharmaceutical agent.

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals to systematically investigate the aqueous solubility and chemical

stability of Cyclohexanol, 2-(1-pyrrolidinyl)-. A thorough understanding of these parameters is

fundamental to designing robust formulations, predicting in vivo behavior, and ensuring the

safety and efficacy of a potential drug product. We will delve into the causality behind

experimental choices, providing detailed, self-validating protocols grounded in established

scientific principles and regulatory expectations.

Part 1: Solubility Characterization
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The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability. For a molecule like Cyclohexanol, 2-(1-pyrrolidinyl)-, which contains both a

basic nitrogen and a polar hydroxyl group, solubility is expected to be significantly influenced

by pH.

Predicted Physicochemical Properties
Before embarking on experimental studies, it is prudent to estimate some of the compound's

properties based on its structure.

Property
Predicted
Value/Characteristic

Rationale

Molecular Weight ~169.27 g/mol
Based on the chemical formula

C10H19NO.[7]

pKa Estimated ~9-11

The pyrrolidine nitrogen is a

secondary amine, conferring

basicity to the molecule.[2]

LogP Estimated 1.5 - 2.5

The cyclohexyl ring is

lipophilic, while the hydroxyl

and amino groups are

hydrophilic.

General Solubility

Likely soluble in polar organic

solvents and aqueous acidic

solutions.

The polar -OH and basic -NH

groups suggest affinity for

polar and protic solvents.[8]

Protonation of the amine in

acidic conditions will form a

salt, which is expected to have

higher aqueous solubility.

Experimental Workflow for Solubility Determination
A tiered approach is recommended for characterizing the solubility of a novel compound. This

ensures efficient use of material and resources.
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Solubility Profiling Workflow

Start

Kinetic Solubility Assay
(High-Throughput Screening)

Initial Assessment

Thermodynamic (Equilibrium) Solubility
(Shake-Flask Method)

If promising,
proceed to

pH-Solubility Profile

Key for ionizable compounds

Solubility in Biorelevant Media
(FaSSIF, FeSSIF)

Simulate in vivo conditions

Comprehensive Solubility Report
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Forced Degradation Workflow

Start

Prepare API Solution
(e.g., in 50:50 Acetonitrile:Water)

Apply Stress Conditions

Acidic, Basic, Neutral
(e.g., 0.1N HCl, 0.1N NaOH, Water)

pH

Oxidative Stress
(e.g., 3% H2O2)

Redox

Thermal Stress
(e.g., 60°C in solution & solid)

Heat

Photolytic Stress
(ICH Q1B light exposure)

Light

Analyze all samples by
HPLC-UV/DAD/MS

Assess Peak Purity and
Mass Balance

Forced Degradation Report

Click to download full resolution via product page
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Caption: A systematic workflow for conducting forced degradation studies on a new chemical

entity.

Experimental Protocol: Forced Degradation Studies
Objective: To identify potential degradation products and establish a stability-indicating

analytical method for Cyclohexanol, 2-(1-pyrrolidinyl)-.

Materials:

Cyclohexanol, 2-(1-pyrrolidinyl)-

0.1 M HCl, 0.1 M NaOH, HPLC-grade water

3% Hydrogen Peroxide (H₂O₂)

A photostability chamber

A calibrated oven

Validated HPLC or UPLC method with a photodiode array (PDA) detector and ideally

coupled to a mass spectrometer (MS). [9][10] Procedure:

Sample Preparation: Prepare stock solutions of the API in a suitable solvent (e.g., 50:50

acetonitrile/water) at a concentration of ~1 mg/mL.

Acidic/Basic Hydrolysis: Mix the stock solution with 0.1 M HCl and 0.1 M NaOH in separate

vials. Store one set at room temperature and another at an elevated temperature (e.g.,

60°C).

Neutral Hydrolysis: Mix the stock solution with water and subject it to the same temperature

conditions as above.

Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and store at room temperature.

Thermal Degradation: Store a vial of the stock solution and a sample of the solid API in an

oven at 60°C.
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Photostability: Expose the stock solution and solid API to light as specified in ICH Q1B

guidelines. Keep control samples wrapped in foil to protect them from light.

Time Points: Analyze samples at appropriate time points (e.g., 0, 2, 4, 8, 24 hours) until a

target degradation of 5-20% is achieved. [11]8. Analysis:

Neutralize the acidic and basic samples before injection.

Analyze all stressed samples, along with an unstressed control, by the stability-indicating

HPLC-PDA-MS method.

The PDA detector will help in assessing peak purity.

The MS will provide mass information on the parent compound and any degradation

products.

Data Interpretation and Self-Validation:

Specificity: The analytical method is considered stability-indicating if all degradation product

peaks are well-resolved from the parent peak and from each other.

Mass Balance: The sum of the assay of the parent compound and the levels of all

degradation products should be close to 100% of the initial concentration. A good mass

balance demonstrates that all major degradation products have been detected.

Summary of Findings and Forward Look
This guide outlines the essential experimental framework for the comprehensive solubility and

stability characterization of Cyclohexanol, 2-(1-pyrrolidinyl)-. By following these detailed

protocols, researchers can generate high-quality, reliable data crucial for advancing a

compound through the drug development pipeline. The results from these studies will directly

inform formulation strategies, define appropriate storage conditions, and establish the

analytical methods required for quality control throughout the product's lifecycle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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